Cas no 2032123-28-5 (T417 (PBX1 inhibitor T417, TCRS-417))

• Product Name: T417 (PBX1 inhibitor T417, TCRS-417)
• CAS No: 2032123-28-5
• MF: C₂₅H₁₉FN₂O₅
• MW: 446.427170038223
• CID: 6641794
• PubChem ID: 122651081
• Update Time: 2025-07-24

T417 (PBX1 inhibitor T417, TCRS-417) Chemical and Physical Properties

Names and Identifiers

• T417
• SCHEMBL18184258
• 2032123-28-5
• EX-A7669
• T417 (PBX1 inhibitor T417, TCRS-417)
• TCRS-417
• N-[4-[2-(3,4-dihydroxyanilino)-2-oxoethoxy]naphthalen-1-yl]-3-fluorobenzamide

• Inchi： 1S/C25H19FN2O5/c26-16-5-3-4-15(12-16)25(32)28-20-9-11-23(19-7-2-1-6-18(19)20)33-14-24(31)27-17-8-10-21(29)22(30)13-17/h1-13,29-30H,14H2,(H,27,31)(H,28,32)
• InChI Key： FAUNPVFPOMPBQA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NC1=CC=C(C2C=CC=CC=21)OCC(NC1C=CC(=C(C=1)O)O)=O)=O

Computed Properties

• Exact Mass: 446.12779987g/mol
• Monoisotopic Mass: 446.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 108Ų

Additional information on T417 (PBX1 inhibitor T417, TCRS-417)

Comprehensive Overview of T417 (PBX1 Inhibitor T417, TCRS-417) and Its CAS No. 2032123-28-5: Mechanism, Applications, and Research Insights

In the rapidly evolving field of targeted therapeutics, T417 (PBX1 inhibitor T417, TCRS-417) has emerged as a promising compound with significant potential in modulating transcriptional regulation. Identified by its CAS No. 2032123-28-5, this small-molecule inhibitor specifically targets the PBX1 (Pre-B-cell leukemia homeobox 1) protein, a critical player in developmental processes and oncogenic pathways. Researchers and pharmaceutical developers are increasingly focusing on PBX1 inhibitors due to their role in disrupting aberrant gene expression networks linked to cancers and other proliferative disorders.

The molecular mechanism of T417 involves competitive binding to the PBX1-HOX interaction domain, thereby inhibiting the formation of transcriptionally active complexes. This action is particularly relevant in malignancies where PBX1 overexpression drives tumor progression, such as certain leukemias and solid tumors. Recent studies highlight its selective inhibition profile, which minimizes off-target effects—a key concern in precision medicine. The compound’s pharmacokinetic properties, including oral bioavailability and metabolic stability, are currently under investigation in preclinical models, with early data suggesting favorable drug-likeness characteristics.

From a therapeutic perspective, T417 aligns with the growing demand for epigenetic modulators and transcription factor inhibitors—topics frequently searched in academic and biotech circles. Its potential applications extend beyond oncology; emerging evidence suggests utility in fibrotic diseases and autoimmune conditions where PBX1 signaling contributes to pathological remodeling. This versatility positions CAS No. 2032123-28-5 as a compound of interest for multidisciplinary research.

Innovative drug delivery systems are being explored to enhance the efficacy of T417, including nanoparticle encapsulation and prodrug formulations. Such advancements address common challenges like solubility and targeted tissue distribution, which are frequently discussed in pharma optimization forums. Additionally, computational approaches (in silico modeling) have been instrumental in refining the compound’s structure-activity relationship (SAR), reducing iterative synthesis cycles.

The competitive landscape for PBX1-targeted therapies remains sparse, giving TCRS-417 a first-mover advantage in niche indications. Patent analyses reveal active intellectual property development around this chemical class, reflecting its commercial viability. For researchers querying "PBX1 inhibitor clinical trials" or "T417 mechanism of action", current literature emphasizes its synergistic potential with checkpoint inhibitors and conventional chemotherapies.

Ongoing studies are evaluating biomarker-driven patient stratification for T417, a hot topic in personalized medicine. This aligns with search trends around "predictive biomarkers for targeted therapy" and "resistance mechanisms in transcription factor inhibition". The compound’s safety profile in animal models and its ADMET (absorption, distribution, metabolism, excretion, toxicity) parameters are documented in recent toxicology reports, available through major scientific databases.

In summary, T417 (PBX1 inhibitor T417, TCRS-417) represents a scientifically rigorous and commercially promising avenue in transcriptional modulation. Its CAS No. 2032123-28-5 serves as a unique identifier for researchers navigating chemical libraries or regulatory filings. As the field advances, this compound may answer pressing questions about druggable transcription factors while addressing unmet medical needs across multiple therapeutic areas.